Cas no 2413887-07-5 ((2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride)

• Product Name: (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride
• CAS No: 2413887-07-5
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD32663309
• CID: 5674438
• PubChem ID: 146050145
• Update Time: 2025-05-23

(2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2,6-dimethoxyphenyl)methyl](methyl)amine hydrochloride
• 2413887-07-5
• Z4369144802
• EN300-26620826
• 1-(2,6-Dimethoxyphenyl)-N-methylmethanamine;hydrochloride
• (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride

• MDL： MFCD32663309
• Inchi： 1S/C10H15NO2.ClH/c1-11-7-8-9(12-2)5-4-6-10(8)13-3;/h4-6,11H,7H2,1-3H3;1H
• InChI Key： AAQBDZGIMRKRDM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=C(C=1CNC)OC

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride

(2,6-Dimethoxyphenyl)methyl(methyl)amine Hydrochloride: A Comprehensive Overview

The compound with CAS number 2413887-07-5, commonly referred to as (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with this compound.

Structural Insights: The molecular structure of (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride consists of a phenyl ring substituted with two methoxy groups at the 2 and 6 positions. This substitution pattern imparts steric and electronic effects that influence the compound's reactivity and stability. The phenyl ring is further connected to a methylamine group via a methylene bridge, which introduces additional functional groups that can participate in various chemical reactions. The hydrochloride salt form indicates that the compound exists as a protonated amine in its final form, which is crucial for its solubility and bioavailability.

Synthesis and Characterization: The synthesis of (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride typically involves multi-step organic reactions. One common approach includes the alkylation of amines with aryl halides in the presence of a palladium catalyst, followed by protonation to form the hydrochloride salt. Recent studies have explored more efficient catalytic systems and reaction conditions to enhance yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

Applications in Pharmacology: The compound has shown promise in pharmacological studies due to its ability to modulate key biological pathways. Research indicates that (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride exhibits potential as a lead molecule for drug development in areas such as neurodegenerative diseases and cancer therapy. Its unique pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), makes it an attractive candidate for further preclinical studies.

Recent Research Advancements: In recent years, there has been a surge in research focusing on the optimization of (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride for therapeutic applications. Scientists have investigated its ability to inhibit specific enzymes involved in disease progression, as well as its potential as a targeting agent for drug delivery systems. Additionally, computational chemistry approaches have been utilized to predict its interactions with biological targets, providing valuable insights for rational drug design.

Conclusion: The compound (2,6-dimethoxyphenyl)methyl(methyl)amine hydrochloride represents a valuable addition to the arsenal of tools available for chemical synthesis and drug discovery. Its unique structural features and promising pharmacological properties make it an area of continued interest for researchers worldwide. As advancements in synthetic methods and biological studies continue to unfold, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.